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Compound of Interest

Compound Name: Carbon-11

Cat. No.: B1219553 Get Quote

For researchers, scientists, and professionals in drug development, the use of Carbon-11
(¹¹C), a positron-emitting radioisotope integral to Positron Emission Tomography (PET)

imaging, necessitates stringent safety and disposal protocols.[1][2] With a short half-life of

approximately 20.4 minutes, the primary method for the disposal of Carbon-11 contaminated

waste is through decay-in-storage, a process that allows the radioactivity to naturally diminish

to background levels.[1][3][4] Adherence to these procedures is critical to protect personnel and

the environment from radiation exposure.[5][6]

Quantitative Data for Carbon-11 Disposal
The following table summarizes the key quantitative parameters for the safe disposal of

Carbon-11 waste.
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Parameter Value Unit Significance

Half-life ~20.4 Minutes

The time it takes for

half of the radioactive

¹¹C atoms to decay.[1]

[3]

Decay Period ≥ 10 Half-lives

The minimum time

required for ¹¹C waste

to be considered non-

radioactive.[7]

Total Decay Time ~204 Minutes

The practical time

(~3.4 hours) for ¹¹C

waste to decay to

negligible levels.

Decay Product Boron-11 -

The stable, non-

radioactive element

that ¹¹C decays into.

[3][8]

Procedural Guidance for Carbon-11 Waste Disposal
The fundamental procedure for managing Carbon-11 waste is decay-in-storage. This involves

securely storing the waste for a sufficient period to allow for its radioactivity to decay to safe

levels.

Key Experimental Protocol: Decay-in-Storage

Segregation: Immediately upon generation, segregate Carbon-11 waste from all other waste

streams. It is crucial to separate short-lived isotopes like ¹¹C from long-lived radioactive

waste.[6][9] Waste should also be separated by its physical form (dry solid, liquid, sharps,

and biological).[9]

Proper Containment:
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Dry Solid Waste: Place in designated, clearly labeled radioactive waste containers with a

plastic liner. These containers should be color-coded for short-lived isotopes where

institutional protocols require.[10] Sharps, such as needles and pipette tips, must be

placed in a puncture-resistant container before being added to the dry waste.[7][9]

Liquid Waste: Collect in approved, sealed, and labeled carboys. Secondary containment

trays are mandatory to prevent spills.[9] The pH and chemical constituents of the liquid

waste should be noted on the label.[9]

Animal/Biological Waste: Must be frozen and stored in clearly labeled bags within a

designated freezer.[6]

Labeling: All radioactive waste containers must be clearly labeled with a radioactive

materials sticker that includes:

The isotope (Carbon-11 or ¹¹C).

The initial activity and date of measurement.

The name of the Principal Investigator (PI).[9]

A log with collection dates and activities must be maintained.[9]

Storage for Decay: Store the labeled containers in a designated and shielded radioactive

materials storage area. This area should be secure and accessible only to authorized

personnel.

Monitoring for Decay: After a minimum of 10 half-lives (approximately 3.4 hours), the waste

should be monitored with a suitable radiation detection meter (e.g., a Geiger counter) to

ensure that its radioactivity has decayed to background levels.[9] This reading must be

recorded.[9]

Final Disposal:

Once the waste's radioactivity is indistinguishable from the background, it is considered

decayed.

All radioactive labels and markings must be completely removed or defaced.[7][9]
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The now non-radioactive waste can be disposed of through the appropriate chemical or

general waste stream, in accordance with institutional and local regulations.[9] Final

clearance by the institution's Environmental Health & Safety (EH&S) or Radiation Safety

Office (RSO) may be required.[9]

Carbon-11 Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of Carbon-11
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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